Cas no 2034451-06-2 (1-(5-chloro-2-methoxyphenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea)

• Product name: 1-(5-chloro-2-methoxyphenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea
• CAS No: 2034451-06-2
• MF: C₁₉H₂₁ClN₂O₃
• MW: 360.834644079208
• CID: 5896474
• PubChem ID: 91813589

1-(5-chloro-2-methoxyphenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea
• 1-(5-chloro-2-methoxyphenyl)-3-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]urea
• AKOS025314703
• F6356-1303
• 1-(5-chloro-2-methoxyphenyl)-3-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)urea
• 2034451-06-2

• Inchi： 1S/C19H21ClN2O3/c1-12(9-13-3-5-17-14(10-13)7-8-25-17)21-19(23)22-16-11-15(20)4-6-18(16)24-2/h3-6,10-12H,7-9H2,1-2H3,(H2,21,22,23)
• InChI Key： LOULZZGVSXQUHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NC(C)CC1C=CC2=C(C=1)CCO2)=O)OC

Computed Properties

• Exact Mass: 360.1240702g/mol
• Monoisotopic Mass: 360.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-(5-chloro-2-methoxyphenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea

Compound CAS No. 2034451-06-2: 1-(5-Chloro-2-Methoxyphenyl)-3-(1-(2,3-Dihydro-1-Benzofuran-5-Yl)Propan-2-Yl)Urea

The compound with CAS No. 2034451-06-2, named 1-(5-chloro-2-methoxyphenyl)-3-(1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl)urea, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in both academic and industrial settings.

The molecular structure of this compound is characterized by the presence of a urea group, which is a key functional group known for its versatility in chemical synthesis and biological interactions. The 5-chloro-2-methoxyphenyl moiety contributes to the molecule's aromaticity and introduces electronic effects that can influence its reactivity and bioavailability. Additionally, the (2,3-dihydro-1-benzofuran) fragment adds a cyclic ether structure, enhancing the molecule's stability and potentially improving its pharmacokinetic properties.

Recent studies have focused on the antitumor activity of this compound, with researchers exploring its potential as a novel therapeutic agent in oncology. Investigations into its mechanism of action have revealed that it may target specific signaling pathways involved in cancer cell proliferation and survival. Furthermore, the compound has shown promise in preclinical models, demonstrating selective cytotoxicity against cancer cells while sparing normal cells to a significant extent.

In terms of synthesis, the compound is typically prepared through multi-step reactions involving advanced organic chemistry techniques such as Suzuki coupling and nucleophilic substitution. These methods ensure high yields and purity, making the compound suitable for further biological testing and industrial applications.

Another area of interest lies in the bioavailability of this compound. Researchers have conducted pharmacokinetic studies to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that the compound exhibits favorable pharmacokinetic profiles, which are essential for its potential use as an oral or parenteral drug.

Beyond its therapeutic potential, this compound has also been explored for its role as an intermediate in the synthesis of more complex molecules. Its modular structure allows for easy modification, enabling chemists to design derivatives with enhanced properties tailored to specific applications.

In conclusion, CAS No. 2034451-06-2 represents a cutting-edge molecule with multifaceted applications in drug discovery and chemical synthesis. Its unique structure, combined with recent advancements in understanding its biological activity and pharmacokinetics, positions it as a valuable asset in modern chemical research.